![molecular formula C5HCl2IN4 B562518 4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine CAS No. 1379308-33-4](/img/structure/B562518.png)
4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound with the CAS Number: 1379308-33-4 . It has a molecular weight of 314.9 . It is a solid substance that is stored in a refrigerator .
Molecular Structure Analysis
The InChI code for 4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine is 1S/C5HCl2IN4/c6-2-1-3 (8)11-12-4 (1)10-5 (7)9-2/h (H,9,10,11,12) . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine is a solid substance . It is stored in a refrigerator .Scientific Research Applications
Biomedical Applications
The 1H-Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds which includes 4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine, have been extensively studied for their biomedical applications . They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
Synthesis of N-substituted Azacalix Pyrimidines
4,6-Dichloropyrimidine, a derivative of 4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine, has been used in the synthesis of N-substituted azacalix pyrimidines .
Tandem Amination and Suzuki-Miyaura Cross-Coupling
4,6-Dichloropyrimidine has also been used as a starting reagent for the synthesis of disubstituted pyrimidines by tandem amination and Suzuki-Miyaura cross-coupling .
Biarylpyrimidine Synthesis
Another application of 4,6-Dichloropyrimidine is in biarylpyrimidine synthesis involving biaryl cross-coupling .
Synthesis of 2,4-Dichloropyrimidine Derivatives
In recent years, 2,4-dichloropyrimidine derivatives, which can be synthesized from 4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine, have found wide application in drug design .
Cyclization and Chlorination
4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine can be synthesized from 5-amino-1H-pyrazole-4-carboxamide and urea through two steps including cyclization and chlorination .
Safety And Hazards
properties
IUPAC Name |
4,6-dichloro-3-iodo-2H-pyrazolo[3,4-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl2IN4/c6-2-1-3(8)11-12-4(1)10-5(7)9-2/h(H,9,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXISZHQCUXIBDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12=C(NN=C1N=C(N=C2Cl)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl2IN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Cbz-O-Bzl-L-Glu-S-Bzl-L-Cys-Gly[13C2,15N]-OBzl](/img/structure/B562450.png)
![N-(2-Methyl-5-nitrophenyl)-N-[4-pyridin-3-yl-pyrimidin-2-yl]-t-boc](/img/structure/B562455.png)
![N,N'-(7-Hydroxythiazolo[4,5-d]pyrimidine-2,5-diyl)diacetamide](/img/structure/B562458.png)